Cas no 28889-39-6 (2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID)

• Product Name: 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID
• CAS No: 28889-39-6
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 5691421
• PubChem ID: 83968952
• Update Time: 2025-06-22

2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID
• 28889-39-6
• 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETICACID
• 2-(5-Chlorobenzotriazol-2-yl)acetic acid
• 2H-Benzotriazole-2-acetic acid, 5-chloro-

• Inchi： 1S/C8H6ClN3O2/c9-5-1-2-6-7(3-5)11-12(10-6)4-8(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： ZTKWAZDXPUZZEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NN(CC(=O)O)N=2

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 437.2±51.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Additional information on 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID

Introduction to 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID (CAS No. 28889-39-6)

2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 28889-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework comprising a benzodiazole core substituted with a chloro group and an acetic acid moiety, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural composition of 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID encompasses a benzodiazole ring system fused with a triazole ring at the 5-position, which is further functionalized by a chloro substituent. The presence of the acetic acid group at the 2-position of the triazole ring introduces a polar and acidic character to the molecule, making it a versatile scaffold for further derivatization and modification. This structural motif is reminiscent of several known pharmacophores that exhibit diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological intermediates due to their ability to interact with biological targets in complex ways. The benzodiazole and triazole moieties are particularly well-studied in medicinal chemistry due to their prevalence in bioactive molecules. For instance, benzodiazole derivatives are widely recognized for their anxiolytic and sedative effects, while triazole compounds have shown promise in antifungal and antiviral applications. The combination of these two heterocyclic systems in 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID suggests potential therapeutic applications that may leverage the synergistic effects of these structural elements.

The chloro substituent at the 5-position of the benzodiazole ring is a key feature that influences the electronic properties and reactivity of the molecule. Chloro groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. In 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID, the chloro group may participate in hydrogen bonding interactions or π-stacking phenomena with biological targets, thereby modulating the compound's pharmacological profile. Additionally, the acetic acid moiety at the 2-position provides a site for further chemical modification, allowing for the exploration of various functional groups that could enhance drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the importance of benzodiazole-triazole hybrids in drug discovery efforts. These compounds have been investigated for their potential to act as scaffolds for developing novel therapeutics targeting neurological disorders, infectious diseases, and cancer. For example, research has demonstrated that certain benzodiazole-triazole derivatives exhibit inhibitory activity against enzymes involved in inflammation and pain signaling pathways. The acetic acid derivative 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID may represent a valuable precursor for synthesizing such hybrid molecules, offering a platform for exploring new pharmacological interactions.

The synthesis of 2-(5-CHLORO-2H-BENZO[D][1,2,3]TRIAZOL-2-YL)ACETIC ACID involves multi-step organic reactions that typically begin with the preparation of key intermediates such as 5-chlorobenzodiazole and 1-(azido)-4H-benzo[d][1,2,3]triazol-4-one. These intermediates are then coupled via nucleophilic substitution or condensation reactions to introduce the acetic acid functionality. The use of modern synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, 5-chloro-substituted benzodiazole derivatives have been reported to exhibit various pharmacological effects, including modulation of neurotransmitter receptors and inhibition of enzyme activity. Similarly, triazole-containing compounds have shown promise as antifungal agents and as inhibitors of kinases involved in cancer progression. The combined influence of these structural elements in (CAS No.) 28889-39-6 suggests potential applications in multiple therapeutic areas.

One area where this compound shows particular promise is in the development of anti-inflammatory agents. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, arthritis, and cancer, making it an attractive target for therapeutic intervention. Preliminary studies have indicated that certain benzodiazole-triazole hybrids exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which play a central role in inflammatory responses. The acetic acid group may serve as a site for further derivatization to enhance binding affinity or metabolic stability, potentially leading to more effective anti-inflammatory drugs.

Another promising application lies in oncology research, where (CAS No.) 28889-39-6 could be explored as an inhibitor of kinases or other enzymes involved in cancer cell proliferation and survival. Kinase inhibitors are already widely used in cancer therapy, but there remains a need for more selective and potent agents to improve treatment outcomes. The unique structural features of this compound may enable it to interact with specific kinase targets while minimizing off-target effects, thereby improving therapeutic efficacy.

The role of computational chemistry has become increasingly important in drug discovery, particularly for predicting molecular interactions and optimizing lead compounds before experimental validation is undertaken. Advanced computational methods such as molecular docking, molecular dynamics simulations, and quantum mechanical calculations can provide valuable insights into how (CAS No.) 28889-39-6 might interact with biological targets at the atomic level. These tools can help identify key binding residues, predict binding affinities, and guide modifications to improve drug-like properties.

In conclusion, (CAS No.) 28889-39-6 represents a structurally interesting compound with potential applications across multiple therapeutic areas due to its unique combination of heterocyclic moieties: A benzodiazole core substituted with a chloro group, linked via a triazole ring, terminated with an acetic acid functionality.* Recent advances in synthetic chemistry*and computational biology*have made it possible to explore its pharmacological potential more efficiently than ever before.* Further research*is warranted*to fully elucidate its biological activities*and develop novel therapeutic agents based on this scaffold.